Cas no 231285-89-5 (N-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINIUM-2-SULFONATE)

N-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINIUM-2-SULFONATE structure
231285-89-5 structure
Product Name:N-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINIUM-2-SULFONATE
CAS No:231285-89-5
MF:C6H3F4NO3S
MW:245.151534318924
CID:2857775
PubChem ID:2737620
Update Time:2025-04-21

N-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINIUM-2-SULFONATE Chemical and Physical Properties

Names and Identifiers

    • N-Fluoro-6-(trifluoromethyl)pyridinium-2-sulphonate
    • Pyridinium, 1-fluoro-2-sulfo-6-(trifluoromethyl)-, inner salt
    • N-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINIUM-2-SULFONATE
    • SCHEMBL64311
    • 1-fluoro-6-(trifluoromethyl)pyridin-1-ium-2-sulfonate
    • 1-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINIUM-2-SULFONATE
    • 231285-89-5
    • Inchi: 1S/C6H3F4NO3S/c7-6(8,9)4-2-1-3-5(11(4)10)15(12,13)14/h1-3H
    • InChI Key: YRDNWLLASUEMBD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(F)(F)F)[N+]=1F)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 244.97697678g/mol
  • Monoisotopic Mass: 244.97697678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 69.5Ų

Experimental Properties

  • Melting Point: 220(dec.)

N-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINIUM-2-SULFONATE Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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